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Introduction

Aluminum sesquichlorohydrate is a key active ingredient in many antiperspirant and
deodorant products, prized for its efficacy in reducing sweat. As a polymeric aluminum species,
its interaction with the environment upon release from consumer use warrants a thorough
examination. This technical guide provides an in-depth overview of the current understanding
of the environmental fate and toxicological impact of aluminum sesquichlorohydrate and
related polyaluminum compounds. While specific data for aluminum sesquichlorohydrate is
limited in publicly available literature, this guide synthesizes existing information on closely
related polyaluminum chlorides (PACs) to provide a comprehensive assessment for
researchers, scientists, and drug development professionals.

Environmental Fate

The environmental journey of aluminum sesquichlorohydrate begins when it is washed off
the skin and enters wastewater streams. Its subsequent fate is governed by a series of physical
and chemical processes, including hydrolysis, polymerization, precipitation, and sorption.

Hydrolysis and Speciation: In aqueous environments, aluminum sesquichlorohydrate, a pre-
polymerized aluminum salt, undergoes further hydrolysis. The pH of the receiving water body is
a critical factor influencing the speciation of aluminum. In acidic conditions (pH < 6.0), the more
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bioavailable and potentially toxic monomeric aluminum species, such as AR* and its initial
hydrolysis products (e.g., [AI(OH)]?*, [AI(OH):z]*), are favored. As the pH approaches neutral
(6.0-8.0), these species polymerize and precipitate as amorphous aluminum hydroxide
[AI(OH)s], which is largely insoluble. This process is central to the function of aluminum-based
coagulants in water treatment.

Sorption to Soil and Sediment: Should aluminum sesquichlorohydrate or its hydrolysis
products reach terrestrial or benthic environments, they are likely to exhibit strong sorption to
soil and sediment particles. The affinity for sorption is influenced by soil properties such as pH,
organic matter content, and clay content. In general, aluminum mobility in soils is low,
particularly in non-acidic conditions.

Biodegradation: As an inorganic compound, aluminum sesquichlorohydrate does not
undergo biodegradation in the traditional sense. However, its interaction with microorganisms is
a relevant consideration. Aluminum can impact microbial activity in soil and aquatic systems,
and conversely, microbial processes can influence the speciation and bioavailability of
aluminum.

Ecotoxicological Impact

The ecotoxicological effects of aluminum are highly dependent on its chemical form, with
soluble, monomeric species generally exhibiting the highest toxicity. The data presented below
is primarily for polyaluminum chloride (PAC), a closely related and structurally similar
compound, and should be interpreted with caution as a proxy for aluminum
sesquichlorohydrate.

Aquatic Ecotoxicity

The aquatic environment is a primary recipient of aluminum compounds from personal care
products. The toxicity to aquatic organisms is a key area of concern.

Table 1: Aquatic Ecotoxicity of Polyaluminum Chloride (PAC)
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Concentration

Organism Endpoint Duration Reference(s)
(mgIL as Al?*)
Daphnia magna
EC50 48 hours 9.89 - 54.29 [1]
(Water Flea)
] >100 (as
Branchydanio )
) ] LC50 48 hours Aluminum [2]
rerio (Zebra fish)
Chlorohydrate)

Note: The wide range in EC50 for Daphnia magna reflects the strong influence of water
chemistry (e.g., pH, hardness, dissolved organic carbon) on aluminum bioavailability and
toxicity.

Terrestrial Ecotoxicity

Information on the ecotoxicity of aluminum sesquichlorohydrate to soil organisms is scarce.
However, the known effects of aluminum on soil ecosystems provide some insight. In acidic
soils where aluminum becomes more soluble, it can be toxic to plants, inhibiting root growth
and nutrient uptake. The impact on soil invertebrates and microorganisms is less well
understood but is an active area of research.

Experimental Protocols

A variety of analytical methods are employed to study the fate and effects of aluminum in the
environment. The choice of method is critical for understanding the speciation and, therefore,
the potential impact of the aluminum compound.

Analysis of Aluminum in Environmental Samples

Objective: To determine the concentration of different aluminum species in water and soil.
Methodology for Water Samples:

o Sample Collection and Preservation: Collect water samples in clean, acid-washed
polyethylene bottles. For analysis of dissolved aluminum, filter the sample through a 0.45 pm
membrane filter immediately upon collection. Acidify the filtrate to pH < 2 with high-purity
nitric acid to prevent precipitation and adsorption to container walls.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.yuncangchemical.com/news/advantages-of-high-efficiency-polyaluminum-chloride-in-wastewater-treatment/
http://yyhx.ciac.jl.cn/EN/10.19894/j.issn.1000-0518.240377
https://www.benchchem.com/product/b1171100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Speciation Analysis:

o lon Chromatography: Can be used to separate different monomeric and small polymeric
aluminum species.

o Ferron Assay: A colorimetric method that can differentiate between kinetically labile (more
reactive) and non-labile aluminum species based on reaction time.

o Total Aluminum Analysis:

o Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-
Optical Emission Spectrometry (ICP-OES): These are the preferred methods for
determining the total aluminum concentration due to their high sensitivity and accuracy.
Samples are typically digested with acid prior to analysis.

Methodology for Soil and Sediment Samples:

o Sample Collection and Preparation: Collect soil or sediment samples using appropriate
coring or grab sampling techniques. Air-dry the samples and sieve to remove large debris.

o Extraction:

o Exchangeable Aluminum: Extract with a neutral salt solution (e.g., 1 M KCI) to determine
the fraction of aluminum that is readily available.

o Total Recoverable Aluminum: Digest the sample using strong acids (e.g., EPA Method
3050B) to determine the total aluminum content.

e Analysis: Analyze the extracts for aluminum concentration using ICP-MS or ICP-OES.

Visualizations

The following diagrams illustrate key concepts related to the environmental fate and analysis of
aluminum sesquichlorohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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